Cas no 1780802-09-6 (1-(4-methoxy-2-nitrophenyl)cyclopropylmethanamine)

• Product Name: 1-(4-methoxy-2-nitrophenyl)cyclopropylmethanamine
• CAS No: 1780802-09-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6232693
• PubChem ID: 84788566
• Update Time: 2025-10-19

1-(4-methoxy-2-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-nitrophenyl)cyclopropylmethanamine
• EN300-1795683
• 1780802-09-6
• [1-(4-methoxy-2-nitrophenyl)cyclopropyl]methanamine

• Inchi： 1S/C11H14N2O3/c1-16-8-2-3-9(10(6-8)13(14)15)11(7-12)4-5-11/h2-3,6H,4-5,7,12H2,1H3
• InChI Key： UJBQNFIWGONGKM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])C1(CN)CC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(4-methoxy-2-nitrophenyl)cyclopropylmethanamine

1-(4-Methoxy-2-Nitrophenyl)cyclopropylmethanamine: A Comprehensive Overview

1-(4-Methoxy-2-Nitrophenyl)cyclopropylmethanamine, also known by its CAS Registry Number 1780802-09-6, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, catalysis, and advanced materials. The molecule consists of a cyclopropyl group attached to a methanamine moiety, which is further connected to a phenyl ring substituted with methoxy and nitro groups. These substituents impart distinctive electronic and steric properties to the molecule, making it a versatile building block for chemical synthesis.

The synthesis of 1-(4-Methoxy-2-Nitrophenyl)cyclopropylmethanamine involves a multi-step process that combines principles from organic synthesis, including nucleophilic substitution, coupling reactions, and oxidation techniques. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most notable aspects of this compound is its role in drug discovery. The presence of the nitro group introduces strong electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of the molecule. Studies have shown that derivatives of 1-(4-Methoxy-2-Nitrophenyl)cyclopropylmethanamine exhibit potential as inhibitors of certain enzymes involved in neurological disorders, such as Alzheimer's disease. This has sparked interest among pharmaceutical companies looking to develop novel therapeutic agents.

In addition to its biological applications, this compound has found utility in materials science. The cyclopropyl group contributes to the molecule's mechanical stability, making it a candidate for use in polymer synthesis and nanotechnology. Recent research has focused on incorporating this compound into self-healing polymers, where its unique bonding characteristics enable reversible cross-linking under specific conditions.

The environmental impact of 1-(4-Methoxy-2-Nitrophenyl)cyclopropylmethanamine has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles under various environmental conditions. Results indicate that the compound exhibits moderate biodegradability, with microbial degradation being a key pathway for its removal from aquatic ecosystems. However, further research is required to fully understand its long-term ecological effects.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide insights into the molecular structure, conformational flexibility, and intermolecular interactions of the compound. Recent advancements in computational chemistry have also enabled researchers to predict the electronic properties and reactivity of 1-(4-Methoxy-2-Nitrophenyl)cyclopropylmethanamine, facilitating its application in theoretical studies.

In conclusion, 1-(4-Methoxy-2-Nitrophenyl)cyclopropylmethanamine (CAS No: 1780802-09-6) stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure, coupled with recent research advancements, positions it as a valuable tool for innovation in drug development, materials science, and environmental studies. As ongoing investigations continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.